5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde O-(2,4-dichlorobenzyl)oxime

• IUPAC Name: (E)-1-[5-(4-chlorophenyl)sulfanyl-1-methyl-3-phenylpyrazol-4-yl]-N-[(2,4-dichlorophenyl)methoxy]methanimine
• InChI: InChI=1S/C24H18Cl3N3OS/c1-30-24(32-20-11-9-18(25)10-12-20)21(23(29-30)16-5-3-2-4-6-16)14-28-31-15-17-7-8-19(26)13-22(17)27/h2-14H,15H2,1H3/b28-14+
• InChI Key: FDMRHYOMCPKWCS-CCVNUDIWSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)C=NOCC3=C(C=C(C=C3)Cl)Cl)SC4=CC=C(C=C4)Cl
• Isomeric SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)/C=N/OCC3=C(C=C(C=C3)Cl)Cl)SC4=CC=C(C=C4)Cl
• Molecular Formula: C24H18Cl3N3OS
• Molecular Weight: 502.8 g/mol

Description

The compound is a complex organic molecule with a pyrazole core, which is a type of heterocyclic aromatic organic compound. The molecule also contains a sulfanyl group attached to a chlorophenyl group, a methyl group, and a phenyl group.

Synthesis Analysis

The synthesis of similar compounds often starts from a base molecule, such as 4-chlorobenzoic acid, and involves several steps including esterification, hydrazination, salt formation, and cyclization. The exact synthesis process for this specific compound is not available in the retrieved sources.

Scientific Research Applications

Synthetic Applications and Molecular Design

Pyrazole derivatives, including those with chlorophenyl groups, have been explored for their utility in synthesizing diverse heterocyclic compounds. For instance, sulfuric acid esters have been employed as recyclable catalysts in condensation reactions involving aromatic aldehydes and pyrazolones, yielding bis(pyrazolones) with high efficiency (Tayebi et al., 2011). This method showcases the potential for pyrazole derivatives in catalysis and sustainable chemical processes.

Heterocyclic Compound Synthesis

The synthesis of pyrazolo[4,3-c]pyridines from chloro-1-phenyl-1H-pyrazole-4-carbaldehydes via Sonogashira-type reactions indicates the structural versatility of pyrazole compounds. These reactions facilitate the construction of complex heterocycles, highlighting the role of pyrazole derivatives in developing pharmacologically relevant structures (Vilkauskaitė et al., 2011).

Supramolecular Chemistry

Pyrazole derivatives have also been studied for their contributions to supramolecular chemistry. For example, the synthesis of reduced bipyrazoles from simple pyrazole precursors involves a sequence of reactions leading to structures with potential for forming complex supramolecular assemblies. These compounds exhibit significant charge delocalization and molecular interactions conducive to forming diverse molecular assemblies (Cuartas et al., 2017).